Cas no 65942-08-7 (Bicyclo[2.2.2]octane-2,3-dimethanol,(2R,3S)-rel-)

Bicyclo[2.2.2]octane-2,3-dimethanol,(2R,3S)-rel- structure
65942-08-7 structure
Product Name:Bicyclo[2.2.2]octane-2,3-dimethanol,(2R,3S)-rel-
CAS No:65942-08-7
MF:C10H18O2
MW:170.248723506927
CID:526631
PubChem ID:288640
Update Time:2025-04-19

Bicyclo[2.2.2]octane-2,3-dimethanol,(2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.2]octane-2,3-dimethanol,(2R,3S)-rel-
    • AC1L6A07
    • AC1Q7C6B
    • AC1Q7CDE
    • AGN-PC-00MQLR
    • AR-1H9824
    • bicyclo[2.2.2]octane-2,3-diyldimethanol
    • cis-2,3-bis(hydroxymethyl)bicyclo[2.2.2]-octane
    • cis-2,3-Bis-hydroxymethyl-bicyclo[2.2.2]octan
    • cis-2,3-bis-hydroxymethyl-bicyclo[2.2.2]octane
    • CTK5C3282
    • NSC149921
    • SureCN9904072
    • Inchi: 1S/C10H18O2/c11-5-9-7-1-2-8(4-3-7)10(9)6-12/h7-12H,1-6H2
    • InChI Key: CPIZOXNOIVZVGA-UHFFFAOYSA-N
    • SMILES: OCC1C(CO)C2CCC1CC2

Computed Properties

  • Exact Mass: 170.131
  • Monoisotopic Mass: 170.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.063g/cm3
  • Boiling Point: 315ºC at 760 mmHg
  • Flash Point: 152.7ºC
  • Refractive Index: 1.503
  • LogP: 1.02340
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